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Compound of Interest

Compound Name: XL-388

Cat. No.: B612257 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like XL-388, a potent and selective dual mTORC1/mTORC2

inhibitor, is a critical component of laboratory safety and regulatory compliance.[1] While

specific disposal instructions for XL-388 are not publicly available, a comprehensive

understanding of its chemical properties and standard protocols for similar kinase inhibitors can

ensure its safe management.

Key Chemical and Physical Properties of XL-388
A summary of the essential chemical and physical data for XL-388 is presented below. This

information is vital for waste management specialists to determine the appropriate disposal

route.

Property Value

Molecular Formula C23H22FN3O4S

Molar Mass 455.50 g/mol [1]

Appearance White to beige powder

Solubility Soluble in DMSO (5 mg/mL, with warming)

Storage Temperature -20°C
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Standard Protocol for the Disposal of Potent Small
Molecule Kinase Inhibitors like XL-388
The following step-by-step protocol outlines the recommended procedure for the disposal of

XL-388 and other potent small molecule kinase inhibitors. This protocol is based on general

laboratory safety guidelines and should be adapted to comply with all institutional, local, state,

and federal regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (nitrile or neoprene) when handling XL-388.

2. Waste Segregation:

Solid Waste:

Place any solid XL-388, contaminated consumables (e.g., weighing paper, pipette tips,

vials), and contaminated PPE into a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Liquid Waste:

Collect all solutions containing XL-388 in a designated, leak-proof hazardous waste

container.

Do not mix with other incompatible waste streams. The primary solvent (e.g., DMSO)

should be clearly indicated on the label.

3. Waste Labeling:

Label all waste containers with the following information:

The words "Hazardous Waste"
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The full chemical name: [7-(6-aminopyridin-3-yl)-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]-

(3-fluoro-2-methyl-4-methylsulfonylphenyl)methanone

The CAS Number: 1251156-08-7[1]

The concentration of XL-388 and any solvents present.

The date the waste was first added to the container.

The responsible researcher's name and contact information.

4. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

Ensure the storage area has secondary containment to prevent spills.

5. Professional Disposal:

Arrange for the pickup and disposal of the hazardous waste through a certified chemical

waste disposal company.

Provide the disposal company with the Safety Data Sheet (SDS) if available, or at a

minimum, the chemical and physical properties outlined in the table above.

Never dispose of XL-388 down the drain or in the regular trash.

Logical Workflow for XL-388 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of XL-388.
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Figure 1. Procedural workflow for the safe disposal of XL-388.
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By adhering to these general guidelines and consulting with professional waste management

services, laboratories can ensure the safe and compliant disposal of XL-388, thereby

protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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